Cas no 313350-44-6 (3-Pyridinecarbonylchloride, 6-cyano-)

3-Pyridinecarbonylchloride, 6-cyano- structure
313350-44-6 structure
Product Name:3-Pyridinecarbonylchloride, 6-cyano-
CAS No:313350-44-6
MF:C7H3ClN2O
MW:166.564520120621
CID:300965
PubChem ID:23512657
Update Time:2025-04-19

3-Pyridinecarbonylchloride, 6-cyano- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonylchloride, 6-cyano-
    • 3-Pyridinecarbonyl chloride, 6-cyano- (9ci)
    • 6-cyano-3-Pyridinecarbonyl chloride
    • 6-cyanopyridine-3-carbonyl chloride
    • 6-cyano-nicotinoyl chloride
    • AG-F-04247
    • CTK1C1609
    • 313350-44-6
    • KSVWNAJTQHVDTP-UHFFFAOYSA-N
    • SCHEMBL3868436
    • DTXSID30634670
    • FT-0729532
    • Inchi: 1S/C7H3ClN2O/c8-7(11)5-1-2-6(3-9)10-4-5/h1-2,4H
    • InChI Key: KSVWNAJTQHVDTP-UHFFFAOYSA-N
    • SMILES: ClC(C1C=NC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 165.99349
  • Monoisotopic Mass: 165.9933904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • PSA: 53.75
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